Cas no 60506-81-2 (Dipentaerythritol pentaacrylate)

• Product Name: Dipentaerythritol pentaacrylate
• CAS No: 60506-81-2
• MF: C₂₅H₃₂O₁₂
• MW: 524.514389038086
• MDL: MFCD00080492
• CID: 57563
• PubChem ID: 24865441
• Update Time: 2026-05-14

Dipentaerythritol pentaacrylate Chemical and Physical Properties

Names and Identifiers

• Dipentaerythritol pentaacrylate
• [2-(hydroxymethyl)-3-prop-2-enoyloxy-2-[[3-prop-2-enoyloxy-2,2-bis(prop-2-enoyloxymethyl)propoxy]methyl]propyl] prop-2-enoate
• DIPENTAERYTHRITOL PENTAACRYLATE, (MIXTURE OF TETRA- PENTA- AND HEXAACRYLATE)
• Dipentaerythritol penta-
• hexa-acrylate
• 2-Propenoicacid,2-[[3-hydroxy-2,2-bis[[(1-oxo-2-propenyl)oxy]methyl]propoxy]methyl]-2-[[(1-oxo-2-propenyl)oxy]methyl]-1,3-propanediylester (9CI)
• A 9530
• Chemlink 9041
• DPEPA
• DPHPA
• Dipentaerythritolmonohydroxypentaacrylate
• NK Ester A 9530
• SR399
• SR 399D
• SR 399E
• SR 399LV
• SR 9041
• Saret 399
• Sartomer 399
• Sartomer9041
• Sartomer SR 399
• Sartomer SR 399E
• Sartomer SR 399LV

• MDL： MFCD00080492
• Inchi： InChI=1S/C28H34O13.C25H32O12/c1-7-21(29)36-15-27(16-37-22(30)8-2,17-38-23(31)9-3)13-35-14-28(18-39-24(32)10-4,19-40-25(33)11-5)20-41-26(34)12-6;1-6-19(27)33-14-24(11-26,15-34-20(28)7-2)12-32-13-25(16-35-21(29)8-3,17-36-22(30)9-4)18-37-23(31)10-5/h7-12H,1-6,13-20H2;6-10,26H,1-5,11-18H2
• InChI Key： WDCLDIHFVMMPSW-UHFFFAOYSA-N
• SMILES： C=CC(=O)OCC(COCC(COC(=O)C=C)(COC(=O)C=C)COC(=O)C=C)(COC(=O)C=C)COC(=O)C=C.C=CC(=O)OCC(CO)(COCC(COC(=O)C=C)(COC(=O)C=C)COC(=O)C=C)COC(=O)C=C

Computed Properties

• Exact Mass: 524.18900
• Monoisotopic Mass: 524.189376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 78
• Rotatable Bond Count: 53
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 1.155 g/mL at 25 °C(lit.)
• Boiling Point: 619.6ºC at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.49(lit.)
• PSA: 160.96000
• LogP: 0.61410
• Solubility: Not available

Dipentaerythritol pentaacrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Other Chemical Reagents

Additional information on Dipentaerythritol pentaacrylate

Dipentaerythritol pentaacrylate (CAS No. 60506-81-2): A Versatile Monomer in Modern Polymer Science and Biomedical Applications

Dipentaerythritol pentaacrylate, with the chemical identifier CAS No. 60506-81-2, is a highly reactive acrylate monomer that has garnered significant attention in the fields of polymer chemistry, material science, and biomedical research. This compound, characterized by its pentaerythritol backbone and five acrylate functional groups, exhibits remarkable versatility due to its ability to form cross-linked networks through polymerization. The unique structural features of Dipentaerythritol pentaacrylate make it an invaluable tool for developing advanced materials with tailored properties, including hydrogels, coatings, and adhesives.

The reactivity of Dipentaerythritol pentaacrylate stems from its numerous acrylate groups, which readily participate in radical polymerization reactions. This property has been leveraged in the development of photopolymerizable systems, where the compound serves as a key monomer for creating rapid-setting resins and 3D printed materials. Recent studies have highlighted its potential in the fabrication of photonic crystals and metamaterials, where precise control over molecular architecture is essential for achieving desired optical properties.

In the biomedical domain, Dipentaerythritol pentaacrylate has been explored for its role in tissue engineering and drug delivery systems. Its ability to form biocompatible hydrogels has opened new avenues for creating scaffolds that mimic natural extracellular matrices. These hydrogels are particularly useful for cell culture applications, as they provide a supportive environment that promotes cell adhesion and proliferation. Moreover, the acrylate groups can be functionalized to incorporate therapeutic agents, enabling the development of smart drug delivery systems that release active compounds in response to specific stimuli.

One of the most exciting applications of Dipentaerythritol pentaacrylate is in the field of bioimaging. Researchers have utilized this monomer to develop contrast agents for magnetic resonance imaging (MRI) and fluorescence microscopy. By incorporating paramagnetic ions or fluorophores into the polymer network formed by Dipentaerythritol pentaacrylate, scientists can enhance the visibility of biological tissues and structures. This has significant implications for diagnostic imaging, allowing for more accurate detection and characterization of diseases such as cancer and neurodegenerative disorders.

The chemical stability of Dipentaerythritol pentaacrylate also makes it suitable for industrial applications, particularly in coatings and adhesives. When polymerized, it forms durable films with excellent mechanical strength and chemical resistance. These properties have been exploited in the production of high-performance coatings for automotive parts, electronics, and construction materials. Additionally, the compound's ability to form strong bonds with a variety of substrates has made it a popular choice for industrial adhesives that require high shear strength and flexibility.

Recent advancements in green chemistry have also focused on optimizing the synthesis and application of Dipentaerythritol pentaacrylate. Researchers are exploring solvent-free polymerization techniques and biodegradable acrylate derivatives to reduce environmental impact. These efforts align with global trends toward sustainable materials development, ensuring that Dipentaerythritol pentaacrylate remains a relevant and responsible choice for future applications.

The future prospects of Dipentaerythritol pentaacrylate are vast, with ongoing research uncovering new possibilities across multiple disciplines. As our understanding of polymer chemistry evolves, so too will the innovative uses of this versatile monomer. Whether in cutting-edge biomedical devices or high-tech industrial materials, Dipентаerythритол пентаакрилат is poised to play a pivotal role in shaping the next generation of advanced materials.